N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-fluorobenzamide

• IUPAC Name: N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O3S/c17-15-8-2-1-7-14(15)16(20)18-12-5-3-6-13(11-12)19-9-4-10-23(19,21)22/h1-3,5-8,11H,4,9-10H2,(H,18,20)
• InChI Key: WBBCMXBFZSAOSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-fluorobenzamide, also known as DB844, is a chemical compound that has been synthesized for scientific research purposes. It is a member of the benzamide class of compounds and has been found to have potential therapeutic effects against various diseases.

Scientific Research Applications

Microwave-induced Synthesis : Fluorobenzamides incorporating thiazole and thiazolidine were synthesized through microwave methods, focusing on derivatives with a fluorine atom in the benzoyl group. This approach yielded 5-arylidene derivatives through the condensation of specific benzamide and Knoevenagel condensation with aromatic aldehydes, resulting in N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-fluorobenzamides. The structural confirmation of these compounds was achieved using various spectroscopic and spectrometric techniques (Desai, Rajpara, & Joshi, 2013).

Antimicrobial Screening : The synthesized compounds underwent antimicrobial screening against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The screening revealed that certain compounds, particularly those with fluorine at the benzoyl group's 4th position, exhibited significant antimicrobial activity, highlighting the potential of these synthesized fluorobenzamides in antimicrobial applications (Desai, Rajpara, & Joshi, 2013).